5-Acetyl-2-aminothieno[3,2-b]thiophene-3-carbonitrile

• CAS RN: 113953-73-4
• Molecular Formula: C9H6N2OS2
• Molecular Weight: 222.3 g/mol
• IUPAC Name: 2-acetyl-5-aminothieno[3,2-b]thiophene-6-carbonitrile
• InChI: InChI=1S/C9H6N2OS2/c1-4(12)6-2-7-8(13-6)5(3-10)9(11)14-7/h2H,11H2,1H3
• InChI Key: WYNFZYRNVVHYDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(S1)C(=C(S2)N)C#N

Description

5-Acetyl-2-aminothieno[3,2-b]thiophene-3-carbonitrile is a useful research compound. Its molecular formula is C9H6N2OS2 and its molecular weight is 222.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 18.7 parts of 2-amino-4-chloro-3-cyano-5-formylthiophene, 13.8 parts of potassium carbonate and 80 parts of N,N-dimethylformamide was introduced first, and 9 parts of acetonylmercaptan were then added. After the exothermic reaction had died down, the mixture was heated at 60° C. for 1 hour and then discharged onto water. The precipitate was filtered off with suction, washed with water and dried. This gave 17.9 parts (81% of theory) of 5-acetyl-2-amino-3-cyanothieno[3,2-b]thiophene.